Ethyl 4-[(1H-benzimidazol-2-yl)sulfanyl]butanoate

• CAS RN: 74989-05-2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol
• IUPAC Name: ethyl 4-(1H-benzimidazol-2-ylsulfanyl)butanoate
• InChI: InChI=1S/C13H16N2O2S/c1-2-17-12(16)8-5-9-18-13-14-10-6-3-4-7-11(10)15-13/h3-4,6-7H,2,5,8-9H2,1H3,(H,14,15)
• InChI Key: ZLLRWPQQYDNJQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCSC1=NC2=CC=CC=C2N1

Description

Ethyl 4-[(1H-benzimidazol-2-yl)sulfanyl]butanoate is a useful research compound. Its molecular formula is C13H16N2O2S and its molecular weight is 264.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g of 2-mercaptobenzimidazole are dissolved in 300 ml of ethanol, and a solution of 7.65 g of sodium in 150 ml of ethanol is added at room temperature, with stirring. The mixture is stirred for a few minutes at room temperature and 64.3 g of ethyl 4-bromobutyrate are added rapidly. The reaction mixture is refluxed for 6 hours and then cooled. The solvents are evaporated off to dryness under vacuum, the residue is taken up with water and the crystals obtained are filtered off, washed with water and then with ether and dried to give 85 g of ethyl 4-(benzimidazol-2-yl)mercaptobutanoate in the form of crystals melting at 70°-72° C.